N-[(1-hydroxycyclohexyl)methyl]-2-morpholin-4-ylacetamide

• IUPAC Name: N-[(1-hydroxycyclohexyl)methyl]-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C13H24N2O3/c16-12(10-15-6-8-18-9-7-15)14-11-13(17)4-2-1-3-5-13/h17H,1-11H2,(H,14,16)
• InChI Key: YANQXNAOEVNCHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNC(=O)CN2CCOCC2)O
• Molecular Formula: C13H24N2O3
• Molecular Weight: 256.34 g/mol

Description

N-[(1-hydroxycyclohexyl)methyl]-2-morpholin-4-ylacetamide, also known as LY294002, is a widely used inhibitor of the phosphatidylinositol 3-kinase (PI3K) signaling pathway. This compound is a small molecule that has been shown to have significant biological effects in various cell types, including cancer cells.

Mechanism of Action

N-[(1-hydroxycyclohexyl)methyl]-2-morpholin-4-ylacetamide inhibits the activity of PI3K by binding to the ATP-binding pocket of the enzyme. This prevents the enzyme from phosphorylating its downstream targets, including Akt and mTOR. Inhibition of this pathway has been shown to have anti-proliferative and pro-apoptotic effects in cancer cells, making this compound a potential therapeutic agent for cancer.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects in various cell types. In cancer cells, this compound has been shown to inhibit cell growth, induce apoptosis, and sensitize cells to chemotherapy. In addition, this compound has been shown to have anti-inflammatory effects in immune cells, making it a potential therapeutic agent for autoimmune disorders.

Advantages and Limitations for Lab Experiments

N-[(1-hydroxycyclohexyl)methyl]-2-morpholin-4-ylacetamide is a widely used tool in scientific research due to its specificity for PI3K and its ability to inhibit this pathway in vitro and in vivo. However, there are some limitations to its use. This compound has been shown to have off-target effects at high concentrations, making it important to use appropriate controls in experiments. In addition, this compound has poor solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

There are many future directions for research on N-[(1-hydroxycyclohexyl)methyl]-2-morpholin-4-ylacetamide. One area of interest is the development of more potent and selective inhibitors of PI3K that can be used as therapeutic agents for cancer and other diseases. In addition, there is interest in studying the role of PI3K in aging and age-related diseases, as well as the potential use of PI3K inhibitors in combination with other therapies for cancer. Finally, there is interest in developing new methods for delivering this compound to cells and tissues, such as nanoparticles or targeted drug delivery systems.

Synthesis Methods

N-[(1-hydroxycyclohexyl)methyl]-2-morpholin-4-ylacetamide can be synthesized using a multi-step process that involves the reaction of 2-morpholinoethylamine with 1-bromo-3-chloropropane to form N-(2-chloroethyl)-2-morpholinoethylamine. This intermediate is then reacted with cyclohexanone in the presence of sodium hydroxide to form N-(2-hydroxyethyl)-2-morpholinoethylcyclohexanone. Finally, this compound is reacted with acetic anhydride to form this compound.

Scientific Research Applications

N-[(1-hydroxycyclohexyl)methyl]-2-morpholin-4-ylacetamide is widely used in scientific research as a tool to study the PI3K signaling pathway. This pathway is involved in many cellular processes, including cell growth, proliferation, survival, and metabolism. Dysregulation of this pathway has been implicated in various diseases, including cancer, diabetes, and autoimmune disorders. This compound has been shown to inhibit the activity of PI3K in vitro and in vivo, making it a valuable tool for studying the role of this pathway in disease.